Cas no 143004-11-9 (2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI))

2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI) structure
143004-11-9 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)
CAS No:143004-11-9
MF:C8H11F3N2O
MW:208.180952310562
CID:108080
Update Time:2023-11-19

2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)
    • 2,2,2-Trifluoro-1-[(1R,4R,6S)-6-methyl-2,5-diazabicyclo[2.2.1]heptan-2-yl]ethanone
    • CID 15026551
    • 2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)
    • Inchi: 1S/C8H11F3N2O/c1-4-6-2-5(12-4)3-13(6)7(14)8(9,10)11/h4-6,12H,2-3H2,1H3/t4-,5+,6+/m0/s1
    • InChI Key: DSJDIHSPTSRGAQ-KVQBGUIXSA-N
    • SMILES: FC(C(N1C[C@H]2C[C@@H]1[C@H](C)N2)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 266
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.299
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